Cas no 118334-94-4 (1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester)

• Product Name: 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester
• CAS No: 118334-94-4
• MF: C₇H₄F₁₂O₃S
• MW: 396.150703430176
• MDL: MFCD22689179
• CID: 2182082
• PubChem ID: 14292219
• Update Time: 2025-04-21

1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester
• 1,1,1-Trifluoropropan-2-yl nonafluorobutane-1-sulfonate
• NS00109712
• MFCD22689179
• DB-259022
• 118334-94-4
• 1,1,1-Trifluoropropan-2-yl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• SCHEMBL975664
• 1,1,1-Trifluoropropan-2-yl1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• G64044
• C7H4F12O3S
• SB31056
• DTXSID20895758
• CS-0340853
• DTXCID201325271

• MDL： MFCD22689179
• Inchi： 1S/C7H4F12O3S/c1-2(3(8,9)10)22-23(20,21)7(18,19)5(13,14)4(11,12)6(15,16)17/h2H,1H3
• InChI Key： ZYIBENCKBXFJSL-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)OC(C)C(F)(F)F

Computed Properties

• Exact Mass: 395.9689531g/mol
• Monoisotopic Mass: 395.9689531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 187.4±40.0 °C at 760 mmHg
• Flash Point: 67.1±27.3 °C
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

1,1,2,2,3,3,4,4,4-Nonafluoro-butane-1-sulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives